Cas no 7272-18-6 (Cycloheptanecarboxylic acid, 1,3-dimethyl-2-oxo-, ethyl ester)

Cycloheptanecarboxylic acid, 1,3-dimethyl-2-oxo-, ethyl ester structure
7272-18-6 structure
Product Name:Cycloheptanecarboxylic acid, 1,3-dimethyl-2-oxo-, ethyl ester
CAS No:7272-18-6
MF:C12H20O3
MW:212.285404205322
CID:543512
PubChem ID:71404361
Update Time:2025-04-19

Cycloheptanecarboxylic acid, 1,3-dimethyl-2-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Cycloheptanecarboxylic acid, 1,3-dimethyl-2-oxo-, ethyl ester
    • ethyl 1,3-dimethyl-2-oxocycloheptane-1-carboxylate
    • DTXSID80825213
    • 7272-18-6
    • Inchi: 1S/C12H20O3/c1-4-15-11(14)12(3)8-6-5-7-9(2)10(12)13/h9H,4-8H2,1-3H3
    • InChI Key: XPGJRQMGWAAQMA-UHFFFAOYSA-N
    • SMILES: O=C1C(C)CCCCC1(C(=O)OCC)C

Computed Properties

  • Exact Mass: 212.1413
  • Monoisotopic Mass: 212.14124450g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd